molecular formula C9H6N4 B8714134 7-Azidoisoquinoline CAS No. 218301-40-7

7-Azidoisoquinoline

Cat. No.: B8714134
CAS No.: 218301-40-7
M. Wt: 170.17 g/mol
InChI Key: WWNQKPVKQSUGCZ-UHFFFAOYSA-N
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Description

7-Azidoisoquinoline is a useful research compound. Its molecular formula is C9H6N4 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

218301-40-7

Molecular Formula

C9H6N4

Molecular Weight

170.17 g/mol

IUPAC Name

7-azidoisoquinoline

InChI

InChI=1S/C9H6N4/c10-13-12-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H

InChI Key

WWNQKPVKQSUGCZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC2=C1C=CN=C2)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7-aminoisoquinoline (7.0 g) in TFA (35 mL) at 0° C. was added sodium nitrite (4.02 g) portionwise over a period of 30 minutes. The reaction was stirred at 0° C. to room temperature for 1.5 h. Water (3.5 mL) was added followed by portionwise addition of sodium azide (3.48 g) at 0° C. over a period of 30 minutes. After the addition, the reaction was slowly warmed up to room temperature and stirred for 1 h. Two third of TFA was evaporated and the residue was cooled to 0° C. Sodium bicarbonate (sat. in water) was added dropwisely to the residue until the pH was about 8-9. After extraction with methylene chloride (4×60 mL), the organic phase was combined, washed with water, brine, dried over sodium sulfate, filtered and concentrated to leave 7-azidoisoquinoline (7.5 g) as a dark brown solid. CI mass spectrum z (rel. intensity) 171 (M+H, 100).
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
4.02 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Quantity
3.48 g
Type
reactant
Reaction Step Three

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